Cas no 3681-82-1 ((E)-Hex-3-en-1-yl Acetate)

• Product Name: (E)-Hex-3-en-1-yl Acetate
• CAS No: 3681-82-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 312668
• Update Time: 2025-05-26

(E)-Hex-3-en-1-yl Acetate Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-1-ol,1-acetate, (3E)-
• TRANS 3 HEXENYL ACETATE
• TRANS-3-HEXENYL ACETATE
• cis 3-Hexenyl acetate
• Einecs 222-962-2
• trans-3-hexen-1-ol acetate
• trans-3-hexene-1-ol acetate
• (E)-Hex-3-en-1-yl Acetate

• Inchi： 1S/C8H14O2/c1-3-4-5-6-7-10-8(2)9/h4-5H,3,6-7H2,1-2H3/b5-4-
• InChI Key： NPFVOOAXDOBMCE-PLNGDYQASA-N
• SMILES： CC/C=C\CCOC(=O)C

Computed Properties

• Exact Mass: 142.09900

Experimental Properties

• Density: 0.901±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 78-79 ºC (30 Torr)
• Flash Point: 67.5±19.9 ºC,
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.90580
• FEMA: 4413 | TRANS-3-HEXENYL ACETATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on (E)-Hex-3-en-1-yl Acetate

Chemical Profile of (E)-Hex-3-en-1-yl Acetate (CAS No. 3681-82-1)

(E)-Hex-3-en-1-yl Acetate, with the chemical formula C₈H₁₂O₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 3681-82-1, uniquely identifies it in scientific literature and industrial applications. This compound is an ester derived from hex-3-en-1-ol and acetic acid, featuring a conjugated double bond system that imparts unique electronic and photophysical properties.

The structure of (E)-Hex-3-en-1-yl Acetate includes a trans-configured alkene, which influences its reactivity and interaction with biological systems. The ester functional group makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules such as fragrances, flavors, and bioactive compounds.

In recent years, research on (E)-Hex-3-en-1-yl Acetate has expanded into various domains, including its potential applications in drug development and material science. The compound's ability to act as a precursor for more complex molecules has made it a subject of interest in medicinal chemistry. For instance, derivatives of this compound have been explored for their potential antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of (E)-Hex-3-en-1-yl Acetate is its role in the synthesis of chiral compounds. The presence of a stereogenic center in its structure allows for the preparation of enantiomerically pure forms, which are crucial in pharmaceuticals where the biological activity can depend on the specific stereochemistry of a molecule. This has led to investigations into asymmetric synthesis methods that can efficiently produce enantiomerically enriched (E)-Hex-3-en-1-yl Acetate derivatives.

The photophysical properties of (E)-Hex-3-en-1-yl Acetate have also garnered attention in materials science. The conjugated system in its molecular structure allows it to exhibit fluorescence, making it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers are exploring ways to optimize its emission properties for use in high-efficiency lighting and display technologies.

Furthermore, the biological activity of (E)-Hex-3-en-1-yl Acetate has been studied in the context of natural product biosynthesis. Some plants and microorganisms produce compounds with similar structures that play roles in their defense mechanisms or as signaling molecules. By studying how these natural products are synthesized, scientists hope to gain insights into developing new bio-inspired synthetic routes for (E)-Hex-3-en-1-yl Acetate and its derivatives.

The industrial production of (E)-Hex-3-en-1-yl Acetate has also seen advancements, particularly in green chemistry approaches. Researchers are developing more sustainable methods for its synthesis, such as catalytic processes that minimize waste and energy consumption. These efforts align with global initiatives to reduce the environmental impact of chemical manufacturing.

In conclusion, (E)-Hex-3-en-1-yl Acetate (CAS No. 3681-82-1) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it a valuable building block for more complex molecules, while its photophysical properties open doors to innovative applications in optoelectronics. As research continues to uncover new possibilities for this compound, its importance in science and industry is likely to grow.